3-(4-Methylphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(4-methylphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C15H11F3O2/c1-9-2-4-10(5-3-9)11-6-12(14(19)20)8-13(7-11)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key: NICJSGKDRKHVRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C15H11F3O2
• DSSTOX Substance ID: DTXSID70688632
• Molecular Weight: 280.24 g/mol
• CAS RN: 1261990-72-0

Description

3-(4-Methylphenyl)-5-trifluoromethylbenzoic acid, or MTFB, is an organic compound with a molecular formula of C10H8F3O2. It is a white crystalline solid that is soluble in organic solvents. It is used in a variety of scientific research applications, including as an intermediate in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a catalyst in the production of polymers. MTFB is also used in the production of polymers, as a reagent in organic synthesis, and as a catalyst in the synthesis of pharmaceuticals.

Scientific Research Applications

MTFB has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the production of polymers, and as an intermediate in the synthesis of pharmaceuticals. In addition, MTFB has been used in the synthesis of a variety of compounds, including drugs, dyes, and polymers. Furthermore, MTFB has been used as an analytical reagent in the determination of trace levels of a variety of compounds, including drugs, pesticides, and other organic compounds.

Mechanism of Action

The mechanism of action of MTFB is not fully understood. However, it is believed to act as an electron-withdrawing group, which can increase the reactivity of organic compounds. Additionally, MTFB can be used as a catalyst in the production of polymers, as it can facilitate the formation of polymers from monomers.
Biochemical and Physiological Effects
The biochemical and physiological effects of MTFB are not fully understood. However, it is believed to have certain effects on the body. For example, MTFB has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. Additionally, MTFB has been shown to inhibit the activity of certain proteins, such as the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

MTFB has several advantages for use in laboratory experiments. It is a relatively stable compound, and it is soluble in organic solvents, making it easy to handle and use in experiments. Additionally, it is an electron-withdrawing group, which can increase the reactivity of organic compounds. However, MTFB also has certain limitations for use in laboratory experiments. For example, it can be toxic in high concentrations, and it can react with certain compounds, such as proteins, which can lead to unexpected results.

Future Directions

There are a variety of potential future directions for research involving MTFB. For example, further research could be done to better understand the biochemical and physiological effects of MTFB. Additionally, research could be done to develop more efficient methods for synthesizing MTFB. Furthermore, research could be done to investigate the use of MTFB in the production of new drugs and other compounds. Finally, research could be done to investigate the use of MTFB as an analytical reagent in the determination of trace levels of a variety of compounds.

Synthesis Methods

MTFB can be synthesized by a variety of methods. One method is to react 4-methylphenol with trifluoroacetic acid in the presence of a base, such as sodium carbonate. Another method is to react 4-methylphenol with trifluoroacetic anhydride in the presence of a base, such as potassium carbonate. Finally, MTFB can also be synthesized from 4-methylphenol and trifluoromethanesulfonic acid in the presence of a base, such as sodium bicarbonate.